N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol
• IUPAC Name: N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H17NOS/c1-11-6-8-13(9-7-11)17-16(18)15-10-12-4-2-3-5-14(12)19-15/h6-10H,2-5H2,1H3,(H,17,18)
• InChI Key: MGUJPNBADSXKKA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC3=C(S2)CCCC3
• solubility: 4 [ug/mL]

Description

N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide is an aromatic amide.

Scientific Research Applications

Antibacterial and Antifungal Properties

• Research Insight: Certain derivatives of N-(4-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide have demonstrated notable antibacterial and antifungal activities. These compounds have structural features that enhance their biological activity, such as specific ring conformations and intramolecular hydrogen bonds, contributing to their antimicrobial efficacy (Vasu et al., 2005).

Antitumor Activity

• Research Insight: Some derivatives of this compound have shown significant antitumor effects. This has been established through synthesis and investigation of new derivatives, indicating their potential as innovative anti-cancer agents (Ostapiuk et al., 2017).

Synthesis and Analysis in Medicinal Chemistry

• Research Insight: The compound's derivatives are being explored for their cytostatic, antitubercular, and anti-inflammatory activities. These findings come from targeted synthesis and pharmacological predictions, indicating the compound's versatility in medical chemistry (Chiriapkin et al., 2021).

Development of New Pharmaceuticals

• Research Insight: Derivatives of this compound are being investigated for their potential as new pharmaceutical agents. This includes research into their synthesis, characterization, and evaluation for various biological activities, signifying their importance in drug discovery (Jayaraman et al., 2010).